2-Dibenzyloxyphosphanylacetic acid
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Overview
Description
2-Dibenzyloxyphosphanylacetic acid is a useful research compound. Its molecular formula is C16H17O4P and its molecular weight is 304.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
Preparation of Ortho-Substituted Cinnamates and Biarylacetic Acids
- The synthetic utility of halobenzyl sulfones, closely related to dibenzyloxyphosphanyl compounds, as precursors for zwitterionic synthons has been explored. These precursors have been used in the synthesis of ortho-substituted cinnamates and pharmaceuticals belonging to the p-biarylacetic acid family, demonstrating their value in pharmaceutical chemistry (Costa, Nájera, & Sansano, 2002).
Chromogenic Systems for Hydrogen Peroxide Measurement
- Research into chromogenic systems for the enzymatic assay of uric acid, involving related compounds, has contributed to the development of diagnostic methods in clinical chemistry, showcasing the application in biochemical assays (Fossati & Prencipe, 2010).
Matrix-Assisted Laser Desorption/Ionization (MALDI) Time-of-Flight Mass Spectrometry
- Studies have identified alternative matrices for MALDI time-of-flight mass spectrometry, enhancing the detection of acidic oligosaccharides and glycopeptides. This improvement in analytical chemistry applications highlights the role of these compounds in improving sensitivity and specificity of mass spectrometry analyses (Papac, Wong, & Jones, 1996).
Radiopaque Compounds for Medical Imaging
- The development of radiopaque compounds for visualizing the gallbladder and biliary ducts in medical diagnostics has been explored, indicating the potential of these compounds in enhancing imaging techniques (Epstein, Cohen, & Natelson, 1950).
Biosynthesis of Antibiotics
- The identification and characterization of enzymes involved in the biosynthesis of aminocoumarin antibiotics underscore the biological significance of these compounds. The study of these enzymes provides insights into the natural product biosynthesis pathways and their manipulation for the production of therapeutic compounds (Pojer et al., 2003).
Properties
IUPAC Name |
2-bis(phenylmethoxy)phosphanylacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17O4P/c17-16(18)13-21(19-11-14-7-3-1-4-8-14)20-12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMTHXDDFIFNXJQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COP(CC(=O)O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17O4P |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.